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Introduction to Ebio3

Epstein-Barr virus-induced gene 3 (Ebio3), also known as Interleukin-27 subunit beta (IL-27B),
is a secreted glycoprotein that plays a critical role in the regulation of the immune system.[1][2]
It is a member of the hematopoietin receptor family and is known to form heterodimeric
cytokines by associating with other IL-12 family subunits.[1][2][3] Specifically, Ebio3 pairs with
p28 (IL-30) to form Interleukin-27 (IL-27) and with p35 to form Interleukin-35 (I1L-35).[3][4]
These cytokines have diverse, and sometimes opposing, roles in modulating T-cell responses
and inflammation.[3][5] IL-27 can promote pro-inflammatory responses, while IL-35 is generally
considered to have immunosuppressive functions.[3][5] Given its central role in immune
regulation, recombinant Ebio3 is an invaluable tool for in vitro studies aimed at understanding
immune responses and developing novel therapeutics for autoimmune diseases and cancer.

Proper dissolution and handling of lyophilized recombinant Ebio3 are critical for maintaining its
biological activity and ensuring the reproducibility of experimental results. This document
provides a detailed protocol for the reconstitution of Ebio3 and summarizes key data from
various suppliers.

Ebio3 Signaling Pathway

Ebio3 functions as a subunit of the heterodimeric cytokines IL-27 and IL-35, which signal
through distinct receptor complexes to modulate immune cell activity. The diagram below
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illustrates the formation of these cytokines and their interaction with their respective receptors.
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Ebio3 Signaling Pathway Formation
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Ebio3 Dissolution Workflow

Start: Lyophilized Ebio3 Vial

1. Equilibrate vial to room temperature

:

2. Briefly centrifuge the vial

:

3. Add recommended sterile solvent

'

4. Gently vortex or pipette to mix

:

5. Incubate on ice (optional)

:

6. Aliquot for storage

:

7. Store at -20°C or -80°C

End: Ready for use or storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. prospechio.com [prospechio.com]

o 2. EBI3 - Wikipedia [en.wikipedia.org]

o 3. EBI3 (IL-27 subunit) Monoclonal Antibody (ebic6), PE (12-7358-42) [thermofisher.com]
e 4.1L-35 EBI3 Human Recombinant Protein (009-001-B66) | Rockland [rockland.com]

o 5. Epstein-Barr Virus-Induced Gene 3 (EBI3) Blocking Leads to Induce Antitumor Cytotoxic T
Lymphocyte Response and Suppress Tumor Growth in Colorectal Cancer by Bidirectional
Reciprocal-Regulation STAT3 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Use of
Recombinant Ebio3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584473#how-to-dissolve-ebio3-for-in-vitro-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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